Cas no 1823249-05-3 (Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate)

• Product Name: Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate
• CAS No: 1823249-05-3
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• MDL: MFCD20039689
• CID: 4823153
• Update Time: 2025-10-28

Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate

• MDL： MFCD20039689
• Inchi： 1S/C17H24N2O3/c20-17(22-14-15-6-2-1-3-7-15)19-10-11-21-16(13-19)12-18-8-4-5-9-18/h1-3,6-7,16H,4-5,8-14H2
• InChI Key： HYXZJNAWLKDMBB-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• XLogP3: 1.8
• Topological Polar Surface Area: 42

Additional information on Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate

Recent Advances in the Study of Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate (CAS: 1823249-05-3)

The compound Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate (CAS: 1823249-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate as a scaffold for drug discovery. Its morpholine and pyrrolidine moieties contribute to its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies to optimize the compound's yield and purity, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate exhibits notable activity against specific enzyme systems and receptor targets. For instance, preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, which could pave the way for its use in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation to assess its viability as a drug candidate.

One of the most intriguing aspects of this compound is its potential application in central nervous system (CNS) disorders. Recent findings indicate that Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate may modulate neurotransmitter systems, offering a new avenue for the treatment of conditions such as depression and anxiety. However, further studies are required to elucidate its precise mechanism of action and to evaluate its safety profile.

The synthesis of Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate has also seen advancements, with researchers exploring greener and more efficient synthetic routes. Recent publications describe the use of catalytic methods and sustainable solvents to enhance the environmental friendliness of the production process. These innovations not only improve the compound's accessibility but also align with the growing emphasis on sustainable chemistry in pharmaceutical development.

In conclusion, Benzyl 2-(pyrrolidin-1-ylmethyl)morpholine-4-carboxylate (CAS: 1823249-05-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic applications, and addressing any potential challenges related to its development and clinical translation.